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Compound of Interest

Compound Name:

Bis(N-

methylbenzamido)methylethoxysil

ane

Cat. No.: B102964 Get Quote

An In-depth Technical Guide to Bis(N-
methylbenzamido)methylethoxysilane
This technical guide provides a comprehensive overview of the chemical structure, properties,

and plausible synthesis of Bis(N-methylbenzamido)methylethoxysilane, tailored for

researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Bis(N-methylbenzamido)methylethoxysilane is an organosilicon compound featuring a

central silicon atom bonded to a methyl group, an ethoxy group, and two N-methylbenzamido

groups.

Chemical Structure Diagram:

Caption: Chemical structure of Bis(N-methylbenzamido)methylethoxysilane.

Table 1: Chemical Identifiers[1][2]
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Identifier Value

IUPAC Name
N-[--INVALID-LINK--methylsilyl]-N-

methylbenzamide

CAS Number 16230-35-6

Molecular Formula C19H24N2O3Si

SMILES

CCO--INVALID-LINK--

(N(C)C(=O)C1=CC=CC=C1)N(C)C(=O)C2=CC

=CC=C2

InChI

InChI=1S/C19H24N2O3Si/c1-5-24-

25(4,20(2)18(22)16-12-8-6-9-13-

16)21(3)19(23)17-14-10-7-11-15-17/h6-

15H,5H2,1-4H3

InChIKey BLEJWUIEUACHKH-UHFFFAOYSA-N

Physicochemical Properties
Currently, detailed experimental data on the physicochemical properties of Bis(N-
methylbenzamido)methylethoxysilane is limited in publicly available literature. The following

tables summarize the available and predicted data.

Table 2: Physical Properties[2]

Property Value

Molecular Weight 356.49 g/mol

Melting Point -13 °C

Table 3: Predicted Mass Spectrometry Data[1]
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Adduct m/z Predicted CCS (Å²)

[M+H]+ 357.16288 184.1

[M+Na]+ 379.14482 186.8

[M-H]- 355.14832 192.4

[M+NH4]+ 374.18942 197.2

[M+K]+ 395.11876 186.5

[M+H-H2O]+ 339.15286 174.7

[M+HCOO]- 401.15380 206.8

[M+CH3COO]- 415.16945 222.0

CCS: Collision Cross Section. Data is predicted using CCSbase.

Synthesis
While specific experimental protocols for the synthesis of Bis(N-
methylbenzamido)methylethoxysilane are not readily available in peer-reviewed literature, a

plausible synthetic route can be inferred from patents describing the preparation of similar

aminosilanes.[3][4] The general approach involves the reaction of a dichlorosilane with an

amine.

Proposed Synthesis Pathway:

A likely synthesis method involves the reaction of methylethoxydichlorosilane with N-

methylbenzamide in the presence of a base to neutralize the HCl byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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